Cas no 1782563-66-9 (3,3-difluoro-3-(thian-3-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(thian-3-yl)propan-1-amine
• CAS No: 1782563-66-9
• MF: C₈H₁₅F₂NS
• MW: 195.273207902908
• CID: 6124848
• PubChem ID: 105449349
• Update Time: 2025-06-13

3,3-difluoro-3-(thian-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(thian-3-yl)propan-1-amine
• 1782563-66-9
• EN300-1969256

• Inchi： 1S/C8H15F2NS/c9-8(10,3-4-11)7-2-1-5-12-6-7/h7H,1-6,11H2
• InChI Key： XGXAFAAJDKTGHN-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(CCN)(F)F

Computed Properties

• Exact Mass: 195.08932698g/mol
• Monoisotopic Mass: 195.08932698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 3,3-difluoro-3-(thian-3-yl)propan-1-amine

Exploring the Potential of 3,3-Difluoro-3-(thian-3-yl)propan-1-amine (CAS No. 1782563-66-9) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 3,3-difluoro-3-(thian-3-yl)propan-1-amine (CAS 1782563-66-9) has emerged as a compound of significant interest due to its unique structural features and potential applications. This fluorinated amine derivative, characterized by its thian-3-yl moiety and difluoro substitution, offers intriguing possibilities for drug discovery, particularly in the design of bioactive molecules targeting neurological and metabolic disorders. Researchers are increasingly focusing on this compound as a building block for novel therapeutics, aligning with current trends in precision medicine and small-molecule drug development.

The structural uniqueness of 3,3-difluoro-3-(thian-3-yl)propan-1-amine lies in its combination of a saturated sulfur-containing heterocycle (thiane) with a fluorinated propylamine chain. This arrangement provides both lipophilicity and electronic effects that can influence binding affinity and metabolic stability—two critical factors addressed in recent ADME optimization strategies. The presence of geminal difluoro groups is particularly noteworthy, as fluorine incorporation has become a cornerstone in modern medicinal chemistry, with over 30% of FDA-approved drugs containing fluorine atoms. This trend reflects the pharmaceutical industry's growing interest in fluorine-containing compounds as tools for improving drug-like properties.

Recent literature searches reveal growing curiosity about thiane-containing compounds and their biological activities, with particular attention to their potential as CNS-active agents. The thian-3-yl group in 3,3-difluoro-3-(thian-3-yl)propan-1-amine may offer advantages in blood-brain barrier penetration, making it relevant to current research on neurodegenerative diseases and mood disorders—topics that consistently rank among the most searched health-related queries. Furthermore, the compound's amine functionality positions it as a potential precursor for amide bond formation or reductive amination reactions, key transformations in combinatorial chemistry approaches.

Synthetic accessibility is another aspect drawing attention to CAS 1782563-66-9. The development of efficient routes to this compound has become a subject of discussion in process chemistry forums, especially concerning the introduction of the difluoro moiety and the stereochemical control of the thiane ring system. These discussions align with industry-wide efforts toward green chemistry and atom economy—principles that dominate contemporary pharmaceutical manufacturing conversations. The compound's molecular weight (191.24 g/mol) and calculated properties suggest it falls within the desirable range for fragment-based drug discovery, another hot topic in current drug design methodologies.

From a computational chemistry perspective, 3,3-difluoro-3-(thian-3-yl)propan-1-amine presents interesting opportunities for molecular docking studies and pharmacophore modeling. The electronegative fluorine atoms may participate in unique non-covalent interactions with biological targets, while the thiane ring could contribute to conformational restriction—a strategy frequently employed in GPCR-targeted drugs. These characteristics make the compound particularly relevant to researchers investigating structure-activity relationships in receptor modulation, a subject generating substantial interest in both academic and industrial settings.

Quality control and analytical characterization of 3,3-difluoro-3-(thian-3-yl)propan-1-amine typically involve advanced techniques such as HPLC-MS and 19F NMR spectroscopy, reflecting the compound's compatibility with modern analytical methods. The fluorine atoms provide convenient handles for NMR tracking during synthetic transformations, while the sulfur atom enables detection through element-specific techniques. These analytical advantages contribute to the compound's appeal in high-throughput screening environments where rapid characterization is essential.

Looking forward, the potential applications of CAS 1782563-66-9 extend beyond traditional pharmaceutical uses. Materials scientists have begun exploring similar fluorinated amines as components in functional materials, particularly in the development of liquid crystals and polymeric additives. The compound's balanced polarity and potential for hydrogen bonding make it a candidate for molecular recognition systems, connecting it to cutting-edge research in supramolecular chemistry and sensor development—fields experiencing growing public interest as evidenced by search engine trends.

In conclusion, 3,3-difluoro-3-(thian-3-yl)propan-1-amine represents a compelling case study in how strategic molecular design—combining fluorination patterns with heterocyclic scaffolds—can yield compounds with diverse research applications. Its relevance to current drug discovery paradigms, coupled with emerging applications in materials science, ensures continued interest in this structurally unique molecule. As research progresses, we anticipate new insights into the compound's physicochemical properties and biological interactions, further solidifying its position as a valuable tool in chemical research and development.